Cas no 1690091-13-4 ((2R)-2-amino-4-oxohexanoic acid)

• Product Name: (2R)-2-amino-4-oxohexanoic acid
• CAS No: 1690091-13-4
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 6357689
• PubChem ID: 92446838
• Update Time: 2025-10-25

(2R)-2-amino-4-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-4-oxohexanoic acid
• D-Norleucine, 4-oxo-
• 1690091-13-4
• (2R)-2-Amino-4-oxohexanoicacid
• EN300-1299196

• Inchi： 1S/C6H11NO3/c1-2-4(8)3-5(7)6(9)10/h5H,2-3,7H2,1H3,(H,9,10)/t5-/m1/s1
• InChI Key： ZURAMQLBGKXPOZ-RXMQYKEDSA-N
• SMILES： C(O)(=O)[C@@H](CC(=O)CC)N

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.176±0.06 g/cm3(Predicted)
• Boiling Point: 293.1±30.0 °C(Predicted)
• pka: 2.50±0.23(Predicted)

Additional information on (2R)-2-amino-4-oxohexanoic acid

Comprehensive Overview of (2R)-2-amino-4-oxohexanoic acid (CAS No. 1690091-13-4): Properties, Applications, and Research Insights

(2R)-2-amino-4-oxohexanoic acid (CAS No. 1690091-13-4) is a specialized chiral amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique α-amino acid structure with a ketone functional group at the 4-position, serves as a critical intermediate in the synthesis of bioactive molecules. Its stereospecific configuration (R-form) enhances its utility in asymmetric synthesis, making it valuable for drug development and enzymatic studies.

Recent trends in peptide-based therapeutics and metabolic pathway modulation have amplified interest in (2R)-2-amino-4-oxohexanoic acid. Researchers are exploring its role in designing enzyme inhibitors and prodrugs, particularly for targeting metabolic disorders. The compound's keto functionality allows for versatile chemical modifications, aligning with the growing demand for tailored drug candidates in precision medicine. Additionally, its potential applications in biocatalysis and green chemistry resonate with sustainability-focused innovations.

From a structural perspective, 1690091-13-4 exhibits a molecular weight of 145.16 g/mol and a polar surface area of 89 Ų, which influences its solubility and bioavailability. These properties are frequently queried in computational chemistry databases, reflecting the compound's relevance in QSAR modeling and molecular docking simulations. Its chiral purity (>98% enantiomeric excess) is another key parameter for laboratories focusing on high-throughput screening.

The synthesis of (2R)-2-amino-4-oxohexanoic acid often involves asymmetric hydrogenation or enzymatic resolution, methods widely discussed in organic synthesis forums. Optimizing its production scale remains a hot topic, as evidenced by patents filed in the last five years. Furthermore, its stability under physiological conditions (pH 7.4) makes it a candidate for in vivo studies, though rigorous ADMET profiling is recommended.

In the context of user search trends, queries such as "buy (2R)-2-amino-4-oxohexanoic acid" or "CAS 1690091-13-4 suppliers" highlight commercial interest, while academic searches focus on "mechanism of action of keto-amino acids." This duality underscores the compound's cross-disciplinary appeal. Notably, its non-hazardous classification (per IATA regulations) facilitates global shipping, a practical advantage for researchers.

Emerging applications include its use as a fluorescent probe precursor in cellular imaging, leveraging its reactive carbonyl group for conjugation. This aligns with the surge in theranostic agent development, a niche frequently explored in PubMed publications. As AI-driven drug discovery accelerates, datasets incorporating 1690091-13-4 are increasingly curated for machine learning training in cheminformatics platforms.

To address common misconceptions, (2R)-2-amino-4-oxohexanoic acid is not a natural amino acid but a synthetic analog. Its structure-activity relationships (SAR) differ markedly from endogenous metabolites, a distinction critical for experimental design. Analytical methods like HPLC-MS and chiral chromatography are essential for quality control, topics frequently cited in method validation guidelines.

In summary, CAS 1690091-13-4 represents a nexus of medicinal chemistry and biotechnology, with its demand driven by both industrial and academic sectors. Future research may explore its crystal polymorphism or co-crystallization with APIs, areas ripe for innovation. As regulatory frameworks evolve, compliance with REACH and GMP standards will further shape its commercial trajectory.